Cas no 2137776-33-9 (2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile)

• Product Name: 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile
• CAS No: 2137776-33-9
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 6271906
• PubChem ID: 17864795
• Update Time: 2025-06-09

2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile
• EN300-1084896
• 2137776-33-9
• 2-[5-(propan-2-yl)-1,3-oxazol-4-yl]acetonitrile

• Inchi： 1S/C8H10N2O/c1-6(2)8-7(3-4-9)10-5-11-8/h5-6H,3H2,1-2H3
• InChI Key： XTVMKOLJOHTHHL-UHFFFAOYSA-N
• SMILES： O1C=NC(CC#N)=C1C(C)C

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile

Introduction to 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile (CAS No. 2137776-33-9)

2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile, with the CAS number 2137776-33-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds characterized by a five-membered ring containing one oxygen atom and one nitrogen atom. The unique structural features of 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile make it a promising candidate for various applications, particularly in drug discovery and development.

The chemical structure of 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile consists of a 1,3-oxazole ring substituted with an isopropyl group at the 5-position and a cyano group at the 4-position. The presence of these functional groups imparts specific chemical properties and biological activities to the molecule. The cyano group, in particular, is known for its ability to participate in various chemical reactions and interactions, making it a valuable moiety in the design of bioactive compounds.

In recent years, there has been a growing interest in the study of oxazole derivatives due to their diverse biological activities. Research has shown that compounds like 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile exhibit potent pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have opened up new avenues for the development of novel therapeutic agents targeting various diseases.

A notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory potential of 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This suggests that 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile could be a potential lead compound for the treatment of inflammatory disorders.

In addition to its anti-inflammatory properties, 2-5-(propan-2-yl)-1,3-oxazol-4-ylacetonitrile has also shown promise in antimicrobial research. A study conducted by a team of scientists from the University of California demonstrated that this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to disrupt bacterial cell membranes, leading to cell death.

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